Cas no 367922-07-4 (Ethyl 4-Bromo-4,4-Difluoroacetoacetate)

• Product Name: Ethyl 4-Bromo-4,4-Difluoroacetoacetate
• CAS No: 367922-07-4
• MF: C₆H₇BrF₂O₃
• MW: 245.018788576126
• MDL: MFCD16616789
• CID: 1479360
• PubChem ID: 11322531
• Update Time: 2025-04-21

Ethyl 4-Bromo-4,4-Difluoroacetoacetate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-4,4-difluoro-3-oxo-, ethyl ester
• ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
• ETHYL 4-BROMO-4,4-DIFLUOROACETOACETATE
• DTXSID00462346
• Ethyl4-bromo-4,4-difluoro-3-oxobutanoate
• DCOGKVHCIAKKQH-UHFFFAOYSA-N
• 367922-07-4
• CS-0245898
• EN300-313110
• G65916
• Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate, Ethyl 4-bromo-4,4-difluoro-3-oxobutyrate
• SCHEMBL17275140
• Ethyl 4-Bromo-4,4-Difluoroacetoacetate

• MDL： MFCD16616789
• Inchi： 1S/C6H7BrF2O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3
• InChI Key： DCOGKVHCIAKKQH-UHFFFAOYSA-N
• SMILES： BrC(C(CC(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 243.95461
• Monoisotopic Mass: 243.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives